Cas no 216393-99-6 (3-bromo-4-chloropentafluorobutyric acid)

• Product Name: 3-bromo-4-chloropentafluorobutyric acid
• CAS No: 216393-99-6
• MF: C₄HBrClF₅O₂
• MW: 291.398557424545
• MDL: MFCD00153071
• CID: 92455
• PubChem ID: 2736232
• Update Time: 2025-06-22

3-bromo-4-chloropentafluorobutyric acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloropentafluorobutyric acid
• 3-bromo-4-chloro-2,2,3,4,4-pentafluorobutanoic acid
• MFCD00153071
• 3-bromo-4-chloro-2,2,3,4,4-pentafluorobutanoicacid
• IFQBWLXWJWDSTE-UHFFFAOYSA-N
• 3-bromo-4-chloro-2, 2, 3, 4, 4-pentafluorobutanoic acid
• FT-0615148
• 216393-99-6
• DTXSID00371222
• 4-methyl-3-(4-(pyridin-2-ylmethoxy)benzamido)phenylboronicacid
• A815560
• SCHEMBL7825877
• AKOS024371052
• CS-0449600
• DB-045650

• MDL： MFCD00153071
• Inchi： 1S/C4HBrClF5O2/c5-3(9,4(6,10)11)2(7,8)1(12)13/h(H,12,13)
• InChI Key： IFQBWLXWJWDSTE-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Cl)(C(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 289.87700
• Monoisotopic Mass: 289.877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 570.1
• Boiling Point: 57°C 0,1mm
• Flash Point: 57°C/0.1mm
• Refractive Index: 1.416
• PSA: 37.30000
• LogP: 2.59860
• Solubility: Slightly dissolved in water

3-bromo-4-chloropentafluorobutyric acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 3-bromo-4-chloropentafluorobutyric acid

Introduction to 3-Bromo-4-Chloropentafluorobutyric Acid (CAS No. 216393-99-6)

3-Bromo-4-Chloropentafluorobutyric Acid (CAS No. 216393-99-6) is a highly specialized compound with a unique combination of bromine, chlorine, and fluorine atoms. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of multiple halogen atoms imparts distinct chemical properties, making it a valuable reagent in the development of novel compounds and materials.

The molecular structure of 3-Bromo-4-Chloropentafluorobutyric Acid consists of a butyric acid backbone with a bromine atom at the 3-position and a chlorine atom at the 4-position, along with five fluorine atoms. This specific arrangement of halogens provides the compound with high reactivity and stability, which are crucial for its use in various chemical reactions and processes.

In the realm of pharmaceutical research, 3-Bromo-4-Chloropentafluorobutyric Acid has shown promise as an intermediate in the synthesis of drug molecules. The halogenated structure allows for selective functionalization, enabling chemists to introduce specific functional groups that can enhance the biological activity and pharmacokinetic properties of the final drug product. Recent studies have explored its use in the development of anti-cancer agents and antiviral drugs, where its unique chemical properties can be leveraged to improve drug efficacy and reduce side effects.

Beyond pharmaceuticals, 3-Bromo-4-Chloropentafluorobutyric Acid has found applications in materials science. Its high fluorination level makes it an excellent candidate for the synthesis of fluorinated polymers, which are known for their exceptional chemical resistance, thermal stability, and low surface energy. These properties make fluorinated polymers ideal for use in coatings, adhesives, and other advanced materials that require robust performance under harsh conditions.

In the field of chemical synthesis, 3-Bromo-4-Chloropentafluorobutyric Acid serves as a versatile building block for the creation of complex molecules. Its reactivity can be harnessed to form a wide range of functionalized derivatives through various chemical transformations. For instance, the bromine and chlorine atoms can be selectively replaced with other functional groups using well-established synthetic methods such as nucleophilic substitution and cross-coupling reactions. This flexibility allows researchers to tailor the compound's properties for specific applications.

The environmental impact of compounds like 3-Bromo-4-Chloropentafluorobutyric Acid is also an important consideration. Recent studies have focused on developing sustainable synthetic routes that minimize waste and reduce the environmental footprint of its production. Green chemistry principles are being applied to optimize reaction conditions and catalysts, ensuring that the compound can be produced efficiently while minimizing adverse environmental effects.

In conclusion, 3-Bromo-4-Chloropentafluorobutyric Acid (CAS No. 216393-99-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it a valuable reagent for researchers seeking to develop novel compounds and materials with enhanced performance characteristics. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.